Cas no 115398-74-8 (1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-
• CAS No: 115398-74-8
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 152878
• PubChem ID: 3087636
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-
• 2-[[1-(piperidin-1-ylmethyl)benzimidazol-2-yl]methyl]isoindole-1,3-dione
• 115398-74-8
• 2-(2-((1-Piperidinyl)methyl)-1H-benzimidazol-2-ylmethyl)-1H-isoindole-1,3(2H)-dione
• DTXSID20151068
• 1H-Isoindole-1,3(2H)-dione, 2-(2-((1-piperidinyl)methyl)-1H-benzimidazol-2-ylmethyl)-

• Inchi： 1S/C22H22N4O2/c27-21-16-8-2-3-9-17(16)22(28)25(21)14-20-23-18-10-4-5-11-19(18)26(20)15-24-12-6-1-7-13-24/h2-5,8-11H,1,6-7,12-15H2
• InChI Key： NWYNGWBKQXQMLV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1=NC2C=CC=CC=2N1CN1CCCCC1)=O

Computed Properties

• Exact Mass: 374.17446
• Monoisotopic Mass: 374.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 570°Cat760mmHg
• Flash Point: 298.5°C
• Refractive Index: 1.71
• PSA: 58.44